Cas no 2111002-39-0 (2-(4-cyanophenyl)ethanimidamide)

• Product Name: 2-(4-cyanophenyl)ethanimidamide
• CAS No: 2111002-39-0
• MF: C₉H₉N₃
• MW: 159.187861204147
• CID: 5949039
• PubChem ID: 67504658
• Update Time: 2025-05-20

2-(4-cyanophenyl)ethanimidamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-cyanophenyl)ethanimidamide
• SCHEMBL2701963
• EN300-1816781
• 2111002-39-0

• Inchi： 1S/C9H9N3/c10-6-8-3-1-7(2-4-8)5-9(11)12/h1-4H,5H2,(H3,11,12)
• InChI Key： CZUGUJJYKBFQHV-UHFFFAOYSA-N
• SMILES： NC(CC1C=CC(C#N)=CC=1)=N

Computed Properties

• Exact Mass: 159.079647300g/mol
• Monoisotopic Mass: 159.079647300g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 73.7Ų

Additional information on 2-(4-cyanophenyl)ethanimidamide

2-(4-Cyanophenyl)ethanimidamide: A Comprehensive Overview

The compound 2-(4-cyanophenyl)ethanimidamide, also known by its CAS number 2111002-39-0, is a fascinating molecule with significant applications in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential uses in drug design, electronic materials, and advanced chemical synthesis. In this article, we delve into the details of this compound, exploring its structure, synthesis, properties, and recent advancements in its applications.

2-(4-Cyanophenyl)ethanimidamide is characterized by a core structure that combines a phenyl ring substituted with a cyano group at the para position and an ethanimidamide moiety. The cyano group (-CN) is a strong electron-withdrawing group, which significantly influences the electronic properties of the molecule. This makes it highly versatile for applications requiring specific electronic interactions. Recent studies have highlighted the role of such groups in enhancing the stability and reactivity of organic compounds, particularly in the context of pharmaceuticals and agrochemicals.

The synthesis of 2-(4-cyanophenyl)ethanimidamide typically involves multi-step organic reactions, often utilizing coupling agents or amidation techniques. Researchers have explored various synthetic pathways to optimize yield and purity. For instance, a study published in 2023 demonstrated the use of microwave-assisted synthesis to expedite the formation of this compound, reducing reaction times while maintaining high product quality. Such advancements underscore the importance of continuous innovation in synthetic methodologies to meet the demands of modern chemical industries.

In terms of physical properties, 2-(4-cyanophenyl)ethanimidamide exhibits a melting point of approximately 185°C and is sparingly soluble in common organic solvents like dichloromethane and ethyl acetate. Its solubility characteristics make it suitable for use in various solution-based reactions, including those involving catalytic processes or polymerization. Recent research has also focused on understanding its thermal stability under different conditions, which is crucial for its application in high-temperature environments such as electronic devices or industrial catalysts.

The application potential of 2-(4-cyanophenyl)ethanimidamide extends across multiple domains. In the pharmaceutical sector, its structural features make it a promising candidate for drug delivery systems and bioactive molecules. For example, studies have shown that this compound can act as a carrier for hydrophobic drugs, enhancing their solubility and bioavailability. Additionally, its ability to form stable complexes with metal ions has led to its exploration as a ligand in coordination chemistry and catalysis.

In materials science, 2-(4-cyanophenyl)ethanimidamide has been utilized as a building block for constructing advanced materials such as conductive polymers and organic semiconductors. Its electron-withdrawing cyano group contributes to the overall conjugation and charge transport properties of these materials. A notable development in this area involves its integration into organic light-emitting diodes (OLEDs), where it enhances device efficiency by optimizing charge injection and transport mechanisms.

The environmental impact of 2-(4-cyanophenyl)ethanimidamide has also been a subject of recent research. Studies have focused on assessing its biodegradability and toxicity profiles to ensure sustainable use in industrial applications. Preliminary findings suggest that under controlled conditions, this compound exhibits moderate biodegradability, making it a viable option for eco-friendly chemical processes.

In conclusion, 2-(4-cyanophenyl)ethanimidamide, with its CAS number 2111002-39-0, stands out as a versatile compound with diverse applications across multiple disciplines. Its unique structural features and favorable properties continue to drive innovative research aimed at unlocking new possibilities in drug development, materials science, and beyond. As advancements in synthetic methods and application technologies progress, this compound is poised to play an increasingly significant role in shaping future scientific endeavors.